[4-(Aminomethyl)-2-methylpyrrolidin-1-yl]-pyridin-3-ylmethanone

• IUPAC Name: [4-(aminomethyl)-2-methylpyrrolidin-1-yl]-pyridin-3-ylmethanone
• InChI: InChI=1S/C12H17N3O/c1-9-5-10(6-13)8-15(9)12(16)11-3-2-4-14-7-11/h2-4,7,9-10H,5-6,8,13H2,1H3
• InChI Key: HEYHPTJWVPCMCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN1C(=O)C2=CN=CC=C2)CN
• Molecular Formula: C12H17N3O
• Molecular Weight: 219.28 g/mol

Description

[4-(Aminomethyl)-2-methylpyrrolidin-1-yl]-pyridin-3-ylmethanone, also known as 4-AMP, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a derivative of pyridin-3-ylmethanone and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of [4-(Aminomethyl)-2-methylpyrrolidin-1-yl]-pyridin-3-ylmethanone is complex and not fully understood. It is believed to act as a dopamine reuptake inhibitor, which leads to increased dopamine levels in the brain. This increase in dopamine is thought to contribute to the compound's potential as a treatment for addiction and depression. [4-(Aminomethyl)-2-methylpyrrolidin-1-yl]-pyridin-3-ylmethanone has also been shown to interact with the sigma-1 receptor, which is involved in a variety of cellular processes, including calcium signaling and protein folding.
Biochemical and Physiological Effects
[4-(Aminomethyl)-2-methylpyrrolidin-1-yl]-pyridin-3-ylmethanone has a variety of biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which can lead to improved mood and cognitive function. It has also been investigated for its potential as a treatment for addiction, as it may reduce the rewarding effects of drugs of abuse. Additionally, [4-(Aminomethyl)-2-methylpyrrolidin-1-yl]-pyridin-3-ylmethanone has been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of a variety of medical conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [4-(Aminomethyl)-2-methylpyrrolidin-1-yl]-pyridin-3-ylmethanone in lab experiments is its specificity. This compound has been shown to interact with a variety of receptors and enzymes in the body, which makes it a useful pharmacological tool for investigating these targets. Additionally, [4-(Aminomethyl)-2-methylpyrrolidin-1-yl]-pyridin-3-ylmethanone has been extensively studied, which means that there is a wealth of information available on its properties and potential applications.
One of the limitations of using [4-(Aminomethyl)-2-methylpyrrolidin-1-yl]-pyridin-3-ylmethanone in lab experiments is its potential for toxicity. This compound has been shown to have a narrow therapeutic window, which means that it can be toxic at high doses. Additionally, [4-(Aminomethyl)-2-methylpyrrolidin-1-yl]-pyridin-3-ylmethanone has not been extensively studied in humans, which means that its safety profile is not well understood.

Future Directions

There are many potential future directions for research on [4-(Aminomethyl)-2-methylpyrrolidin-1-yl]-pyridin-3-ylmethanone. One area of interest is its potential as a treatment for addiction. This compound has been shown to reduce the rewarding effects of drugs of abuse, which makes it a promising candidate for the development of new addiction treatments. Additionally, [4-(Aminomethyl)-2-methylpyrrolidin-1-yl]-pyridin-3-ylmethanone has been investigated for its potential as a treatment for depression and cognitive impairment, which are areas where there is a significant need for new treatments.
Another potential future direction for research on [4-(Aminomethyl)-2-methylpyrrolidin-1-yl]-pyridin-3-ylmethanone is its use as a pharmacological tool. This compound has been shown to interact with a variety of receptors and enzymes in the body, which makes it a useful tool for investigating these targets. Additionally, [4-(Aminomethyl)-2-methylpyrrolidin-1-yl]-pyridin-3-ylmethanone has been extensively studied, which means that there is a wealth of information available on its properties and potential applications.
Conclusion
In conclusion, [4-(Aminomethyl)-2-methylpyrrolidin-1-yl]-pyridin-3-ylmethanone is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has a wide range of biochemical and physiological effects and has been investigated for its potential as a treatment for a variety of medical conditions. While there are limitations to its use in lab experiments, [4-(Aminomethyl)-2-methylpyrrolidin-1-yl]-pyridin-3-ylmethanone remains a promising candidate for the development of new pharmacological tools and treatments.

Synthesis Methods

The synthesis of [4-(Aminomethyl)-2-methylpyrrolidin-1-yl]-pyridin-3-ylmethanone involves the reaction of pyridin-3-ylmethanone with 4-aminomethyl-2-methylpyrrolidine in the presence of a suitable solvent and reagents. The reaction is typically carried out under reflux conditions and requires careful control of temperature and reaction time. The resulting product is purified using standard techniques such as column chromatography or recrystallization.

Scientific Research Applications

[4-(Aminomethyl)-2-methylpyrrolidin-1-yl]-pyridin-3-ylmethanone has been used extensively in scientific research due to its potential as a pharmacological tool. This compound has been shown to interact with a variety of receptors and enzymes in the body, including the dopamine transporter, sigma-1 receptor, and nicotinic acetylcholine receptor. It has also been investigated for its potential as a treatment for a variety of medical conditions, including addiction, depression, and cognitive impairment.